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Compound of Interest

Compound Name: A-803467

cat. No.: B1664264

This technical support guide provides researchers, scientists, and drug development
professionals with comprehensive information on the solubility and stability of A-803467 when
using Dimethyl Sulfoxide (DMSO) as a solvent.

Troubleshooting and FAQs

This section addresses common issues and questions that may arise during the handling and
storage of A-803467 in DMSO.

Q1: My A-803467 is not fully dissolving in DMSO. What should | do?

Al: If you observe precipitation or incomplete dissolution, you can try the following
troubleshooting steps:

e Warming: Gently warm the solution at 37°C for 10 minutes.[1]
e Sonication: Use an ultrasonic bath to aid dissolution.[1][2]

e Fresh DMSO: Ensure you are using newly opened, high-purity (hygroscopic) DMSO, as
absorbed moisture can significantly impact solubility.[2][3]

» Centrifugation: Small amounts of the compound may get trapped in the vial's cap during
shipping. Briefly centrifuge the vial to ensure all the powder is at the bottom before adding
the solvent.[4]

Q2: What is the maximum concentration of A-803467 that | can dissolve in DMSQO?

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1664264?utm_src=pdf-interest
https://www.benchchem.com/product/b1664264?utm_src=pdf-body
https://www.benchchem.com/product/b1664264?utm_src=pdf-body
https://www.benchchem.com/product/b1664264?utm_src=pdf-body
https://www.apexbt.com/a-803467.html
https://www.apexbt.com/a-803467.html
https://www.medchemexpress.com/A-803467.html
https://www.medchemexpress.com/A-803467.html
https://www.selleckchem.com/products/a-803467.html
https://www.mybiosource.com/biochemical/a-803467/565381
https://www.benchchem.com/product/b1664264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

A2: The reported solubility of A-803467 in DMSO varies across different suppliers, but it is
generally considered to have good solubility. Concentrations ranging from >13.95 mg/mL to as
high as 72 mg/mL (201.23 mM) and even 100 mM have been reported.[1][2][3][5][€] It is
recommended to consult the certificate of analysis for your specific batch.

Q3: How should | store my A-803467 stock solution in DMSO?

A3: For optimal stability, it is recommended to aliquot the stock solution into single-use volumes
to avoid repeated freeze-thaw cycles.[2] Recommended storage temperatures and durations
are:

e -20°C for up to 1 year.[2][3]
e -80°C for up to 2 years.[2][3]

Some sources advise using the solution soon after preparation and do not recommend long-
term storage.[1] For in vivo experiments, it is often recommended to prepare fresh solutions on
the day of use.[2]

Q4: | see some precipitation in my stock solution after thawing. Is it still usable?

A4: If you observe precipitation after thawing, you can try warming the solution to 37°C and
vortexing or sonicating to redissolve the compound. If the precipitate does not go back into
solution, it may indicate degradation or saturation, and it is advisable to prepare a fresh stock
solution.

Data Presentation
A-803467 Solubility in DMSO
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Molar Concentration (MW:

Reported Solubility Source
357.79 g/mol )

>13.95 mg/mL >39.0 mM APEXBIO[1]

50 mg/mL 139.75 mM MedChemExpress[2]
R&D Systems / Tocris

Soluble to 100 mM ~35.78 mg/mL o
Bioscience[5][6]

72 mg/mL 201.23 mM Selleck Chemicals[3]

15 mg/mL 41.9 mM MyBioSource[4]

Note: The actual solubility may vary slightly depending on the specific batch of the compound
and the purity of the DMSO used.

A-803467 Stability in DMSO

Storage Temperature

Recommended Storage
Duration

Key Recommendations

Aliquot to avoid freeze-thaw

cycles.[2] Some sources do

-20°C Up to 1 year[2][3]
not recommend long-term
storage.[1]
Aliquot to avoid freeze-thaw
-80°C Up to 2 years[2][3]

cycles.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM A-803467 Stock

Solution in DMSO

Materials:

o A-803467 powder

e Anhydrous, high-purity DMSO
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Sterile microcentrifuge tubes or vials
Vortex mixer
Ultrasonic bath (optional)

Water bath set to 37°C (optional)

Procedure:

Weighing: Accurately weigh the desired amount of A-803467 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 3.58 mg of A-803467 (Molecular Weight:
357.79 g/mol ).

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the vial containing
the A-803467 powder.

Dissolution: Vortex the solution thoroughly. If the compound does not fully dissolve, you can
proceed with the following steps:

o Gently warm the vial in a 37°C water bath for 10 minutes.[1]
o Place the vial in an ultrasonic bath for a short period.[1]

Storage: Once the A-803467 is completely dissolved, aliquot the stock solution into single-
use volumes in sterile tubes. Store the aliquots at -20°C or -80°C.[2][3]

Visualizations

Experimental Workflow for A-803467 Solution
Preparation and Storage
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Workflow for A-803467 in DMSO
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Caption: Preparation and storage workflow for A-803467 in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. apexbt.com [apexbt.com]

. selleckchem.com [selleckchem.com]

1
2
3
e 4. mybiosource.com [mybiosource.com]
5. rndsystems.com [rndsystems.com]
6

. medchemexpress.com [medchemexpress.com]

.A 803467 | Voltage-gated Sodium (NaV) Channels | Tocris Bioscience [tocris.com]

© 2025 BenchChem. All rights reserved.

5/6 Tech Support


https://www.benchchem.com/product/b1664264?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664264?utm_src=pdf-body
https://www.benchchem.com/product/b1664264?utm_src=pdf-custom-synthesis
https://www.apexbt.com/a-803467.html
https://www.medchemexpress.com/A-803467.html
https://www.selleckchem.com/products/a-803467.html
https://www.mybiosource.com/biochemical/a-803467/565381
https://www.rndsystems.com/products/a-803467_2976
https://www.tocris.com/products/a-803467_2976
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

 To cite this document: BenchChem. [A-803467 in DMSO: Technical Support Center].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664264#a-803467-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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